2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-[(3-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-(3-ethyl-8-methoxy-5-methyl-4-oxopyrimido[5,4-b]indol-2-yl)sulfanyl-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C24H26N4O4S/c1-5-28-23(30)22-21(18-12-17(32-4)9-10-19(18)27(22)2)26-24(28)33-14-20(29)25-13-15-7-6-8-16(11-15)31-3/h6-12H,5,13-14H2,1-4H3,(H,25,29)
• InChI Key: OTVKDBAVTCCBSN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=C(N2C)C=CC(=C3)OC)N=C1SCC(=O)NCC4=CC(=CC=C4)OC
• Molecular Formula: C24H26N4O4S
• Molecular Weight: 466.6 g/mol
• CAS No.: 1112301-29-7

Description

2-({3-ethyl-8-methoxy-5-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-[(3-methoxyphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C24H26N4O4S and its molecular weight is 466.56. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Synthesis of Novel Derivatives for Antimicrobial Activity Research by Debnath and Ganguly (2015) explored the synthesis of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives, with some showing promising antibacterial and antifungal activities, including a compound similar to the one (Debnath & Ganguly, 2015).

Antitumor Applications

Evaluation of Antitumor Activity of Derivatives A study by Hafez and El-Gazzar (2017) synthesized and evaluated various derivatives for their potent anticancer activity against human cancer cell lines. The study provides insights into the potential use of these compounds in cancer treatment (Hafez & El-Gazzar, 2017).

Anti-Inflammatory and Analgesic Agents

Synthesis of Derivatives for Anti-Inflammatory and Analgesic Properties Abu-Hashem, Al-Hussain, and Zaki (2020) focused on the synthesis of novel compounds, including derivatives of the compound , which were evaluated for their anti-inflammatory and analgesic activities, indicating potential medical applications (Abu-Hashem, Al-Hussain, & Zaki, 2020).

Antiallergic Agents

Development of Antiallergic Compounds Menciu et al. (1999) synthesized a series of compounds, including derivatives similar to the compound , as novel antiallergic agents. Their research contributes to understanding the potential application of these compounds in treating allergies (Menciu et al., 1999).

Enzyme Inhibitory Activities

Synthesis and Evaluation of Enzyme Inhibitory Potential Virk et al. (2018) synthesized a series of compounds for their inhibition potential against various enzymes, including carbonic anhydrase and cholinesterase. Their findings are crucial for understanding the biological activities and potential therapeutic uses of these compounds (Virk et al., 2018).